Polo-like Kinase (PLK)
  • Onvansertib
    Onvansertib
    • Cat. No.:
    • B609756
    • CAS No.:
    • 1034616-18-6
    • Molecular Formula:
    • C24H27F3N8O3
    • Molecular Weight:
    • 532.5 g/mol
    Description
    Onvansertib is under investigation in clinical trial NCT03303339 (Onvansertib in Combination With Either Low-dose Cytarabine or Decitabine in Adult Patients With Acute Myeloid Leukemia (AML).).
    Onvansertib is...
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  • SBE13 hydrochloride
    SBE13 hydrochloride
    • Cat. No.:
    • B1680853
    • CAS No.:
    • 1052532-15-6
    • Molecular Formula:
    • C24H28Cl2N2O4
    • Molecular Weight:
    • 479.4 g/mol
    Description
    SBE 13 is a potent inhibitor of polo-like kinase 1 (Plk1) (IC50 = 0.2 nM) that targets the inactive conformation of the enzyme 1,2. It exhibits no activity against aurora A kinase and less effectively inhibits P...
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  • Ro3280
    Ro3280
    • Cat. No.:
    • B1683955
    • CAS No.:
    • 1062243-51-9
    • Molecular Formula:
    • C27H35F2N7O3
    • Molecular Weight:
    • 543.6 g/mol
    Description
    inhibits polo-like kinase 1;  structure in first source
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  • Volasertib
    Volasertib
    • Cat. No.:
    • B1683956
    • CAS No.:
    • 755038-65-4
    • Molecular Formula:
    • C34H50N8O3
    • Molecular Weight:
    • 618.8 g/mol
    Description
    Volasertib is a member of the class of pteridines that is (7R)-7-ethyl-5-methyl-8-(propan-2-yl)-7,8-dihydropteridin-6(5H)-one substituted by a [4-({trans-4-[4-(cyclopropylmethyl)piperazin-1-yl]cyclohexyl}carbamo...
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  • HMN-176
    HMN-176
    • Cat. No.:
    • B10753006
    • CAS No.:
    • Molecular Formula:
    • C20H18N2O4S
    • Molecular Weight:
    • 382.4 g/mol
    Description
    HMN-176 is a useful research compound. Its molecular formula is C20H18N2O4S and its molecular weight is 382.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality HMN-176 suitable for many resear...
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  • DAP-81
    DAP-81
    • Cat. No.:
    • B10837500
    • CAS No.:
    • Molecular Formula:
    • C25H20N6O4
    • Molecular Weight:
    • 468.5 g/mol
    Description
    DAP-81 is a useful research compound. Its molecular formula is C25H20N6O4 and its molecular weight is 468.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality DAP-81 suitable for many research ...
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  • Plk1-IN-10
    Plk1-IN-10
    • Cat. No.:
    • B15584721
    • CAS No.:
    • Molecular Formula:
    • C23H22FN3O4S
    • Molecular Weight:
    • 455.5 g/mol
    Description
    Plk1-IN-10 is a useful research compound. Its molecular formula is C23H22FN3O4S and its molecular weight is 455.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Plk1-IN-10 suitable for many...
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